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Compound of Interest

Compound Name: 2,7-Dihydrohomoerysotrine

Cat. No.: B058257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guidelines are based on available safety data for 2,7-
Dihydrohomoerysotrine and general knowledge of Erythrina alkaloids. Due to limited specific

data for this compound, these recommendations should be supplemented with institutional

safety protocols and a thorough literature review before commencing any experimental work.

Introduction
2,7-Dihydrohomoerysotrine is a member of the Erythrina alkaloids, a class of compounds

known for their significant biological activity, including sedative, neuromuscular blocking, and

central nervous system effects.[1] As with any potent, biologically active compound, careful

handling and adherence to strict safety protocols are essential to minimize risk to laboratory

personnel. These application notes provide a summary of the available safety information,

general handling procedures, and a template for experimental protocols.

Safety and Handling Guidelines
While a comprehensive Safety Data Sheet (SDS) with complete toxicological data for 2,7-
Dihydrohomoerysotrine is not fully detailed in available resources, the provided information

and the nature of the compound class necessitate a high degree of caution.
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The available SDS for 2,7-Dihydrohomoerysotrine lacks specific hazard pictograms and

statements. However, based on the general properties of alkaloids and related compounds, it is

prudent to handle it as a potentially hazardous substance.

General Precautions:

Avoid Contact: Prevent contact with skin and eyes.[2]

Avoid Inhalation: Avoid formation of dust and aerosols.[2]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

safety goggles.[2]

Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[2]

First Aid Measures
In case of skin contact: Immediately wash with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a physician.

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[2]

Incompatible Materials: Keep away from strong oxidizing agents.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b058257?utm_src=pdf-body
https://www.echemi.com/sds/2-7-dihydrohomoerysotrine-pd180521130241.html
https://www.echemi.com/sds/2-7-dihydrohomoerysotrine-pd180521130241.html
https://www.echemi.com/sds/2-7-dihydrohomoerysotrine-pd180521130241.html
https://www.echemi.com/sds/2-7-dihydrohomoerysotrine-pd180521130241.html
https://www.echemi.com/sds/2-7-dihydrohomoerysotrine-pd180521130241.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific quantitative data for 2,7-Dihydrohomoerysotrine is limited. The following tables

summarize the available information.

Table 1: Physical and Chemical Properties

Property Value

CAS Number 51095-85-3

Molecular Formula C₁₉H₂₅NO₃

Molecular Weight 315.41 g/mol

Physical State Solid (assumed)

Table 2: Stability and Reactivity Data

Parameter Information

Chemical Stability No data available

Possibility of Hazardous Reactions No data available

Conditions to Avoid No data available

Incompatible Materials No data available

Hazardous Decomposition Products No data available

Table 3: Toxicological Data

Exposure Route Data

Acute Oral Toxicity No data available

Acute Inhalation Toxicity No data available

Acute Dermal Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available
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Experimental Protocols
The following is a generalized protocol for the preparation of a stock solution of 2,7-
Dihydrohomoerysotrine for in vitro or in vivo experiments. Researchers must adapt this

protocol to their specific experimental needs and institutional guidelines.

Preparation of a Stock Solution
Objective: To prepare a concentrated stock solution of 2,7-Dihydrohomoerysotrine for

subsequent dilution to working concentrations.

Materials:

2,7-Dihydrohomoerysotrine powder

Appropriate solvent (e.g., DMSO, Ethanol)

Calibrated analytical balance

Fume hood

Personal Protective Equipment (lab coat, safety goggles, appropriate chemical-resistant

gloves)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Procedure:

Pre-calculation: Determine the required mass of 2,7-Dihydrohomoerysotrine to achieve the

desired stock concentration.

Safety First: Don all required PPE and perform all handling of the powdered compound

within a certified chemical fume hood.

Weighing: Carefully weigh the calculated amount of 2,7-Dihydrohomoerysotrine powder

using an analytical balance.
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Solubilization: Add the appropriate volume of the chosen solvent to the weighed powder in a

suitable container.

Dissolution: Vortex or sonicate the solution until the compound is completely dissolved.

Sterilization (if required): If for use in cell culture, sterilize the stock solution by passing it

through a 0.22 µm syringe filter into a sterile container.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at an appropriate temperature (e.g., -20°C or -80°C), protected from light.

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of

preparation, and preparer's initials.

Visualization of Potential Workflow and Signaling
Experimental Workflow
The following diagram illustrates a general workflow for handling and preparing 2,7-
Dihydrohomoerysotrine for experimental use.
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Caption: General laboratory workflow for handling 2,7-Dihydrohomoerysotrine.
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Generalized Signaling Pathway for a Neurologically
Active Alkaloid
While the specific mechanism of action for 2,7-Dihydrohomoerysotrine is not detailed in the

provided search results, many neurologically active alkaloids interact with neuronal receptors.

The following diagram illustrates a hypothetical signaling pathway.
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Caption: Hypothetical signaling pathway for a neuroactive alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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